Increased fracture rates and problems connected with missing bones as a result of accidents or various illnesses cause serious socio-health issues. Tissue engineering strives to provide a technique for promoting the healing or restoration of injured tissue as closely as feasible to the original tissue. The construction of scaffolds made from recombinant proteins is one of the most important alternatives proposed by this specialisation. Silk in bone tissue engineering has been extensively studied and the current study summarises the literature on such materials and their fabrication.

The moisture management properties of the pique knitted fabrics produced from lotus fibre fabrics have been evaluated by SDL- ATLAS moisture management tester and correlated with regenerated bamboo pique knitted fabrics. It is observed that the lotus fabric shows absorption rate similar to that of regenerated bamboo fabric, whereas bamboo lotus blended fabric shows improved spreading speed and one way transport capability than the other fabrics. The lotus fabric exhibits high dimensional stability and the high resistance to pilling. It shows that lotus fabrics are suitable for clothing applications.

This work focuses on synthesizing superabsorbent material from polysaccharides, which are derived from environment-friendly raw materials like ligno-cellulosic agro-waste. Three ligno-cellulosic agro-waste fibres, namely banana, sisal and bagasse, have been taken for the present study, to synthesize natural superabsorbent polymer which are eco-friendly and bio-degradable. Cellulose has been extracted from sisal, bagasse and banana, of which cellulose yield has been high for banana fibres. Carboxy methyl cellulose (CMC) synthesized from the extracted cellulose is cross-linked with aluminium sulphate octadecahydrate to subsequently synthesize superabsorbent polymer from these agro-waste fibres. The sysnthecised CMC from all the three agro-waste fibres shows great reduction in immersion time; CMC from sisal shows the least immersion time of 2.67 s. Banana fibres have recorded the highest degree of substitution. The superabsorbent polymer synthesized from banana fibres has shown an increase in absorbency and swelling rate but reduction in immersion time. This owes to the higher yield of cellulose and the higher degree of substitution attained in the case of banana fibres. This has been proved by chemical composition, SEM and FTIR analyses. This study helps in developing eco-friendly superabsorbent sanitary napkins.

The present study is aimed at finding out an optimum combination of various fabric layers, so that the fabric ensemble will show maximum water vapor permeability along with lowest air permeability. Yarns of different blend ratio of wool/acrylic fibre are used to knit fabrics of different structures. Polypropylene yarns having different number of filaments are also used to knit samples. These fabrics are then layered with cotton fabric and breathable fabrics. Various fabric ensembles are formed and tested for water vapour and air permeability. The results conclude that the fabric having 70:30 wool/acrylic blend with pile knit structure, layered with cotton and breathable fabric shows maximum (303.46 g/m2/24h) water vapor transmission rate and zero air permeability. Fabric ensemble produced by layering polypropylene fabrics (plain knitted with yarn having 24 filaments), cotton fabrics and breathable fabric shows maximum water vapour transmission rate (527.87 g/m2/24h) along with zero air permeability.

This paper reports an investigation on the bacteria-based enzyme's cottonization of industrial hemp fibre. The industrial hemp fibres are enzyme processed to eliminate massive non-cellulosic portions from the fibre to enhance their fineness and softness. Box- Behnken response surface methodology is applied to optimize the effect of different concentrations, temperature and time by using enzymes on chemical and physical properties, like weight loss, average strength, length, chemical composition, and surface modification to simulate cotton feel touch. The results show that the pectin, lignin, hemicellulose, and other impurities are removed under the enzyme and alkali refining processes. The effect of the enzyme concentration, treatment time, and treatment temperature is found significant on weight loss, fibre diameter, crystallinity, cellulose, hemicelluloses content, and tenacity. The effluent load of the enzyme process by measuring COD is also found less than that of the alkali processing for industrial hemp fibre. Industrial hemp fibre can be a perfect model of the sustainability of fibre from the plant's inception into the entire life cycle, leading to the biodegradable product reducing less effluent load in an environment.

This paper reports the development, characterization, and performance assessment of a series of promisingly designed nonwoven air filter media for automotive engine intake application. Commercially available fibres are processed through a laboratory-based needle-punched nonwoven line to prepare a plurality of composite nonwoven filter media with hierarchically arranged fibres of different sizes or shapes. The filter media are then assessed for their dynamic filtration performance both at cleaned and clogging states by employing testing devices based on gravimetric measurement and particle counting technologies. The composite nonwoven filter media with hierarchically arranged fibres of different geometries display excellent filtration performance and are found to be very promising for commercial engine application. As compared to their homogeneously-mixed counterparts, the composite nonwoven filter media offer higher gravimetric as well as fractional filtration efficiency, higher dust holding capacity, and more delayed rise of pressure drop.

A novel material has been developed by electrospinning of thermoplastic polyurethane (TPU) ultrafine fibre webs containing boric acid (BA). The chemical characterization of the TPU/BA fibrous webs is determined by the energy dispersive spectrometer and the Fourier transform infrared spectroscopy. The morphologies and thermal properties of the webs obtained are investigated by scanning electron microscopy and the differential scanning calorimeter respectively. The electrospun fibrous webs’ air permeability performance and thickness are also measured. The morphologies of TPU fibrous webs change slightly by adding BA, and the fibre structures are maintained. The results obtained demonstrate that the electrospun TPU/BA fibrous webs may have a wide variety of potential applications in protective textiles and high-performance filters.

The effect of various washing processes carried out under industrial conditions on the bagging properties of denim fabrics has been studiedin order to understand why residual bagging height behavior remains after garment uses due to internal stress, shrinkage, and excessive extensions. Three different washes have been used for denim samples, already dyed with vat indigo. To evaluate the washing treatment contributions to the bagging behaviors of all studied samples, the residual bagging height characteristic is investigated. It is studied before and after each washing treatment (desizing, enzyme washing, and bleaching). The results show that the residual bagging height increases after all types of washing treatments except for the bleaching ones. Nevertheless, the washed elastomeric denim fabrics (within elastane filament percentages) present significant recovery rates of bagged fabrics after all applied washes. By comparing the results obtained in this study, it may be concluded that the applied enzymatic washing process affects more the bagging behavior of denim fabrics than those of the desizing and bleaching treatments.

Role of coating add-on and nature of textile substrate have been studied on microwave and EMI shielding properties of coated cotton fabric. Coated fabric samples have been prepared with coating formulations containing carbon black and milled carbon fibre in polyurethane matrix, using cotton (non-conducting) and conducting fabric (warp: SS20%/PET80%, weft: SS 55% / PET 45% ) substrate simultaneously. A high precision lab coating machine (Mathis Lab Coater, UK) has been used to produce coated fabric of uniform thickness (0.31- 0.67 mm). Coated fabrics are studied for microwave and EMI shielding properties in 8.2-18.0 GHz (X & Ku) frequency band in vertical and horizontal polarisation of electromagnetic wave. The microwave properties of coated fabric based on cotton substrate are found due to coating add-on only, as the cotton itself does not have any role to play. Cotton - based coated fabric with add-on of 257.7% exhibits 32-43% reflection, 22-39% transmission, 37-42% absorption and EMI shielding of 5.23-7.93 dB in 8.2- 18.0 GHz. On the other hand, microwave properties of coated fabric prepared on conducting substrates are found to produce synergetic effect of substrate material and coating add-on. Coated fabric on conducting substrate with add-on of 185.5% displays 92-82% reflection, 0.17-0.36% transmission, 7.20 - 26.310% absorption and EMI shielding of 23.98- 21.64 dB. Apart from this, coated fabrics are also prepared with gradual increase of coating add-on in order to understand the effect of ultimate coating add-on loading and to obtain optimum threshold combined effect of coating add-on and substrate materials. Sample with coating add-on of 237.9% acquires high surface conductivity (σ = 46.34 S/m) and low surface resistivity (34.25 Ω/□). Coated fabric offers 93.47-79.47% reflection, 6.39-22.07% absorption, <0.2% transmission, and EMI shielding of 28.86- 26.68 dB.

A fabric sensitive to acidic vapors has been developed, using cationized cotton with eco-friendly pH-sensitive colorant turmeric. The fabric displays a color change in acidic and alkaline conditions on immersion and to acidic vapors. The fabrics show excellent reversibility on washing and can be used multiple times.